Cas no 90203-76-2 (1-Azabicyclo[3.2.1]octane,3-methyl-)
90203-76-2 structure
Product Name:1-Azabicyclo[3.2.1]octane,3-methyl-
CAS No:90203-76-2
MF:C8H15N
MW:125.211402177811
CID:798123
PubChem ID:20679129
Update Time:2025-04-19
1-Azabicyclo[3.2.1]octane,3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[3.2.1]octane,3-methyl-
- 1-Azabicyclo[3.2.1]octane,3-methyl-(7CI)
- 3-methyl-1-azabicyclo[3.2.1]octane
- 4-METHYL-1-AZABICYCLO[3.2.1]OCTANE
- DTXSID50609360
- 90203-76-2
- SCHEMBL21095750
-
- Inchi: 1S/C8H15N/c1-7-4-8-2-3-9(5-7)6-8/h7-8H,2-6H2,1H3
- InChI Key: OUKQXOAUNXUAKO-UHFFFAOYSA-N
- SMILES: N12CCC(CC(C)C1)C2
Computed Properties
- Exact Mass: 125.120449483g/mol
- Monoisotopic Mass: 125.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 3.2Ų
1-Azabicyclo[3.2.1]octane,3-methyl- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
90203-76-2 (1-Azabicyclo[3.2.1]octane,3-methyl-) Related Products
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